1-Bromo-2-ethynylbenzene

Specification

• CAS No.: 766-46-1
• Molecular Formula: C8H5Br
• Molecular Weight: 181.03 g/mol
• IUPAC Name: 1-bromo-2-ethynylbenzene
• Standard InChI: InChI=1S/C8H5Br/c1-2-7-5-3-4-6-8(7)9/h1,3-6H
• Standard InChI Key: RVDOYUFNRDGYGU-UHFFFAOYSA-N
• SMILES: C#CC1=CC=CC=C1Br
• Canonical SMILES: C#CC1=CC=CC=C1Br

Introduction

Physical and Chemical Properties

1-Bromo-2-ethynylbenzene is characterized by specific physical and chemical properties that make it valuable for various chemical applications. The compound exists as a solid at room temperature with distinct physical parameters.

Basic Identification Data

The compound can be identified through several standard chemical identifiers as presented in Table 1 below:

Parameter	Value
CAS Number	766-46-1
Molecular Formula	C₈H₅Br
Molecular Weight	181.029 g/mol
Synonym	2-Bromophenylacetylene
Exact Mass	179.957458

Table 1: Identification parameters of 1-Bromo-2-ethynylbenzene

Physicochemical Properties

The compound exhibits specific physicochemical characteristics that are important for handling and processing:

Property	Value
Density	1.5±0.1 g/cm³
Boiling Point	214.1±23.0 °C at 760 mmHg
Flash Point	87.2±17.0 °C
LogP	3.17
Vapor Pressure	0.2±0.4 mmHg at 25°C
Index of Refraction	1.605

Table 2: Physicochemical properties of 1-Bromo-2-ethynylbenzene

Stability and Reactivity

1-Bromo-2-ethynylbenzene is noted to be light and temperature sensitive, requiring appropriate storage conditions to maintain its integrity. The presence of both a bromine atom and an ethynyl group makes this compound particularly reactive in various organic synthesis reactions, especially in coupling processes.

Synthesis Methods

Several synthetic routes exist for the preparation of 1-Bromo-2-ethynylbenzene, with varying degrees of complexity and efficiency.

Synthesis from 2-Bromobenzyl alcohol

One documented synthetic pathway involves the transformation of 2-Bromobenzyl alcohol to 1-Bromo-2-ethynylbenzene through a multi-step process. This particular synthesis consists of two primary reactions:

• Oxidation using MnO₂ in tetrahydrofuran at 20°C for 4 hours

• Treatment with K₂CO₃ (51 mg) in tetrahydrofuran and methanol at 20°C

Applications in Organic Synthesis

1-Bromo-2-ethynylbenzene serves as a valuable building block in organic synthesis, particularly in the construction of more complex molecular structures through various coupling reactions.

Use in Sonogashira Coupling

One notable application of 1-Bromo-2-ethynylbenzene is its use in Sonogashira coupling reactions. This palladium-catalyzed cross-coupling between terminal alkynes and aryl or vinyl halides is an important method for forming carbon-carbon bonds. As documented in more recent research, 1-Bromo-2-ethynylbenzene (referred to as (2-bromophenyl)acetylene in the source material) has been utilized in the synthesis of pseudo-meta iodo- and N,N-diphenylamino-substituted [2.2]paracyclophane derivatives.

Research Applications

The compound has been featured in multiple scientific publications, indicating its importance in chemical research:

• Alabugin et al. in the Journal of the American Chemical Society (2008, vol. 130, p. 11535-11545)

• Arican and Brueckner in Organic Letters (2013, vol. 15, p. 2582-2585)

• Various other publications in journals including Angewandte Chemie, Tetrahedron, and Bulletin de la Societe Chimique de France

Category	Classification
Symbol	GHS07
Signal Word	Warning
Hazard Statements	H315-H319-H335 (Causes skin irritation, causes serious eye irritation, may cause respiratory irritation)
Hazard Codes	Xi (Irritant)
Risk Phrases	36/37/38 (Irritating to eyes, respiratory system, and skin)

Table 3: Hazard classification of 1-Bromo-2-ethynylbenzene

Recommended Precautions

When working with 1-Bromo-2-ethynylbenzene, several precautionary measures are recommended:

Precautionary Statements	Description
P261	Avoid breathing dust/fume/gas/mist/vapors/spray
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing

Table 4: Precautionary statements for 1-Bromo-2-ethynylbenzene

Personal Protective Equipment

Recommended personal protective equipment includes:

• Eye shields or full-face respirator

• Protective gloves

• Multi-purpose combination respirator cartridge or type ABEK (EN14387) respirator filter